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Compound of Interest

Compound Name: Pentachloropyridine

Cat. No.: B147404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Pentachloropyridine (CAS

2176-62-7), a significant halogenated heterocyclic compound. It details its physicochemical

properties, synthesis and purification protocols, chemical reactivity, biological activities, and

safety information. The guide is intended to serve as a foundational resource for professionals

in chemical synthesis, agrochemical research, and pharmaceutical development.

Physicochemical and Spectroscopic Properties
Pentachloropyridine, also known as Perchloropyridine, is a white to off-white crystalline solid.

[1][2][3] Its fully chlorinated pyridine ring structure contributes to its chemical stability and its

utility as a versatile synthetic intermediate.[2][4] Quantitative properties are summarized in the

tables below.

Table 1: Physicochemical Properties of Pentachloropyridine
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Property Value Reference(s)

CAS Number 2176-62-7 [1][5][6]

Molecular Formula C₅Cl₅N [2][6][7]

Molecular Weight 251.33 g/mol [5][7][8]

Appearance
White to off-white powder,

flakes, or crystals
[1][2][3]

Melting Point 123 - 127 °C [2][5][6]

Boiling Point 280 °C [2][6][9]

Density 1.764 g/cm³ [10]

Water Solubility 9 mg/L

Solubility
Very soluble in benzene,

ethanol, ligroin
[3]

Log Kow (Octanol/Water) 3.53 [3][11]

Vapor Pressure 1.4 x 10⁻² mm Hg at 25°C [11]

| pKa (Predicted) | -6.23 ± 0.50 |[3] |

Table 2: Spectroscopic Data for Pentachloropyridine

Spectrum Type Data Reference Source(s)

Infrared (IR)
Aldrich Library of Infrared
Spectra: 3:1317G

[3]

Ultraviolet (UV)
Organic Electronic Spectral

Data: 7-29
[3]

Mass Spectrometry (MS)
NIST/EPA/MSDC Mass

Spectral Database: 12115
[3][12]

| ¹³C Nuclear Magnetic Resonance (NMR) | Data available in CDCl₃ |[3] |
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Synthesis and Purification
Pentachloropyridine is primarily synthesized through the direct, high-temperature chlorination

of pyridine.[13][14][15] The crude product can then be purified using standard laboratory

techniques.

This protocol describes a representative method for the synthesis of Pentachloropyridine.

Reaction Setup: A high-temperature, corrosion-resistant reactor is charged with pyridine.

Chlorination: Gaseous chlorine (Cl₂) is introduced into the reactor containing pyridine at an

elevated temperature. The reaction is highly exothermic and requires careful temperature

control.

Reaction Conditions: The reaction proceeds via a direct electrophilic substitution mechanism.

Multiple chlorination events occur on the pyridine ring until it is perchlorinated.

Work-up: Upon completion, the reaction mixture is cooled. The crude Pentachloropyridine,

which solidifies upon cooling, is isolated from the reaction byproducts.

Isolation: The crude solid is collected, typically through filtration, and washed to remove

residual acids and starting materials.

Workflow for Pentachloropyridine Synthesis

Pyridine
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Purification
(Recrystallization/
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Pure
Pentachloropyridine

Click to download full resolution via product page

Synthesis and Purification Workflow for Pentachloropyridine.

This protocol provides methods for purifying the crude product obtained from synthesis.[15]
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Method A: Recrystallization

Dissolve the crude Pentachloropyridine solid in a minimum amount of hot ethanol (EtOH)

or an aqueous ethanol mixture.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to promote

crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent and dry under vacuum.

Method B: Sublimation

Place the crude Pentachloropyridine in a sublimation apparatus.

Heat the apparatus to 150°C under a vacuum of approximately 3 mm Hg.

The purified Pentachloropyridine will sublime and deposit as crystals on the cold finger of

the apparatus.

Carefully collect the purified crystals.

Chemical Reactivity and Applications
Pentachloropyridine is a valuable building block in organic synthesis, primarily due to the

reactivity of its chlorine substituents towards nucleophilic substitution.[16] The 4-position is the

most reactive site on the ring.[14][15]

Key Applications:

Agrochemical Intermediate: It is a critical precursor in the manufacturing of pesticides,

herbicides, and fungicides.[2][9][11] Notable examples include:

Chlorpyrifos: An insecticide produced via partial hydrolysis of Pentachloropyridine
followed by phosphorylation.[10][14][15]
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Dichloropyridine acid: A plant growth hormone and herbicide synthesized from

Pentachloropyridine.[10][17]

Pharmaceutical Synthesis: The compound is used as an intermediate in the synthesis of

various pharmaceutical agents, including those for cardiovascular and cerebrovascular

conditions.[2][17]

Material Science: It is utilized in the synthesis of advanced polymers and coatings that

require high thermal stability.[2][9]

Key Chemical Reactions of Pentachloropyridine
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Key Reaction Pathways of Pentachloropyridine (PCPy).

Biological Activity and Mechanism of Action
Pentachloropyridine exhibits a range of biological activities, which are the basis for its use in

various sectors.

Pesticidal Activity: Its mechanism of action in pests involves the disruption of the nervous

system or key metabolic processes, leading to organism death.[3]
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Antineoplastic Properties: Research has indicated that Pentachloropyridine possesses

antineoplastic and antiapoptotic properties, making it a subject of interest in cancer research.

[7][14][15]

Uncoupler of Oxidative Phosphorylation: A key mechanism of its toxicity involves acting as

an uncoupler of oxidative phosphorylation in mitochondria.[18] It disrupts the proton gradient

across the inner mitochondrial membrane, which is essential for ATP synthesis. This leads to

a decrease in cellular energy production and can induce cell death.

PCPy as an Uncoupler of Oxidative Phosphorylation
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PCPy disrupts the proton gradient in mitochondria.

Safety and Toxicology
Pentachloropyridine is a hazardous substance and must be handled with appropriate safety

precautions. It is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation and sensitization.[1][5][11]

Table 3: Toxicological Data and Hazard Classifications
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Parameter Value / Classification Reference(s)

GHS Signal Word Warning [1][8]

GHS Hazard Statements H302: Harmful if swallowed [5][19]

H315: Causes skin irritation [1][11]

H317: May cause an allergic

skin reaction
[11]

H319: Causes serious eye

irritation
[1][11]

H334: May cause allergy or

asthma symptoms
[11]

H410: Very toxic to aquatic life

with long lasting effects
[5][19]

LD₅₀ (Oral, Rat) 435 mg/kg [5][8]

LD₅₀ (Intraperitoneal, Mouse) 235 mg/kg [3][15]

Environmental Fate

High potential for

bioconcentration in aquatic

organisms (BCF=105).

Expected to have low mobility

in soil.

[11]

| Decomposition Products | When heated, emits very toxic fumes of hydrogen chloride (HCl)

and nitrogen oxides (NOx). |[3][11] |

Handling Recommendations:

Use in a well-ventilated area.[11]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection.[11]

Avoid breathing dust and contact with skin and eyes.[11]
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Do not eat, drink, or smoke when using this product.[5][11]

Store in a tightly closed container in a cool, dry place away from incompatible materials such

as strong oxidizing agents.[1][3]

This guide synthesizes the available technical data for Pentachloropyridine to support its safe

and effective use in research and development. Its versatile chemistry, coupled with its

significant biological activity, ensures its continued importance as a chemical intermediate.

However, its hazardous nature necessitates strict adherence to safety protocols during

handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://m.chemicalbook.com/CASEN_2176-62-7.htm
https://www.researchgate.net/publication/340240345_Utility_of_pentachloropyridine_in_organic_synthesis
https://www.guidechem.com/question/what-is-pentachloropyridine-an-id131128.html
https://www.researchgate.net/publication/321354308_Mode_of_Action_Assignment_of_Chemicals_Using_Toxicogenomics_A_Case_Study_with_Oxidative_Uncouplers
https://www.merckmillipore.com/Web-DE-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-841070&DocumentType=MSD&DocumentId=841070_SDS_CY_EN.PDF&DocumentUID=658120&Language=EN&Country=CY&Origin=SERP
https://www.benchchem.com/product/b147404#pentachloropyridine-cas-number-2176-62-7
https://www.benchchem.com/product/b147404#pentachloropyridine-cas-number-2176-62-7
https://www.benchchem.com/product/b147404#pentachloropyridine-cas-number-2176-62-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

